N-cyclopropyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide

• IUPAC Name: N-cyclopropyl-2-(2-phenacylsulfanyl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C16H16N2O2S2/c19-14(11-4-2-1-3-5-11)10-22-16-18-13(9-21-16)8-15(20)17-12-6-7-12/h1-5,9,12H,6-8,10H2,(H,17,20)
• InChI Key: UQXVOFQDQTWJKY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2=CSC(=N2)SCC(=O)C3=CC=CC=C3
• Molecular Formula: C16H16N2O2S2
• Molecular Weight: 332.4 g/mol

Description

N-cyclopropyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide is an organic compound with a molecular formula of C14H14N2O2S. It is a derivative of thiazole and has a cyclopropyl group attached to the nitrogen atom. It is a chiral molecule and can exist in two enantiomeric forms. It has a melting point of 136-138°C and a boiling point of 205-207°C. It is soluble in organic solvents such as ethanol, methanol, and ethyl acetate.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide is not fully understood. However, it is believed that it acts as an inhibitor of enzymes involved in the biosynthesis of fatty acids, such as fatty acid synthase. This inhibition of fatty acid synthesis leads to the inhibition of the growth of microorganisms, resulting in its antibacterial and antifungal properties.
Biochemical and Physiological Effects
N-cyclopropyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide has been found to have antibacterial, antifungal, and anti-inflammatory properties. It has been shown to inhibit the growth of a variety of bacteria, including Escherichia coli and Staphylococcus aureus. It has also been shown to inhibit the growth of a variety of fungi, including Candida albicans. In addition, it has been shown to have anti-inflammatory properties, as it has been found to reduce the production of inflammatory cytokines, such as IL-1β and TNF-α.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is relatively stable. Another advantage is that it is relatively inexpensive and can be purchased commercially. One limitation is that it is not very soluble in water, making it difficult to use in aqueous solutions. Another limitation is that it is a chiral molecule, which can lead to difficulties in obtaining a uniform sample.

Future Directions

There are several potential future directions for research on N-cyclopropyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide. One potential direction is to further investigate its potential applications in the field of medicinal chemistry. This could include investigating its potential to be used as a drug or as a component of a drug. Another potential direction is to investigate its potential applications in the field of materials science. This could include investigating its potential to be used as a catalyst or as a component of a catalyst. Additionally, further research could be done to investigate its potential as a pesticide or as a component of a pesticide. Finally, further research could be done to investigate its potential uses in the field of biochemistry, such as its potential to be used as a reagent or as a component of a reagent.

Synthesis Methods

N-cyclopropyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide can be synthesized using a three-step process. The first step involves the reaction of thiourea with cyclopropyl bromide to form a cyclopropylthiourea. The second step involves the reaction of the cyclopropylthiourea with 2-oxo-2-phenylethyl bromide to form an intermediate product. The third step involves the reaction of the intermediate product with sodium acetate to form the desired product.

Scientific Research Applications

N-cyclopropyl-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide has been studied for its potential applications in various fields of scientific research. It has been used as a reagent in the synthesis of other compounds, such as thiazolyl-2-amino-4-arylthiazolium salts. It has also been studied for its potential applications in the field of medicinal chemistry, as it has been found to have antifungal, antibacterial, and anti-inflammatory properties.